Cas no 170939-29-4 (3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole)
3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole
- (4-CHLOROPHENYL)[4-(2,4-DICHLOROPHENYL)-1H-PYRROL-3-YL]METHANONE
- Methanone, (4-chlorophenyl)[4-(2,4-dichlorophenyl)-1H-pyrrol-3-yl]-
-
- Inchi: 1S/C17H10Cl3NO/c18-11-3-1-10(2-4-11)17(22)15-9-21-8-14(15)13-6-5-12(19)7-16(13)20/h1-9,21H
- InChI Key: URNYIWNPODQKBX-UHFFFAOYSA-N
- SMILES: C1(=CNC=C1C(=O)C1C=CC(Cl)=CC=1)C1C=CC(Cl)=CC=1Cl
3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 2L-566S-1MG |
(4-chlorophenyl)[4-(2,4-dichlorophenyl)-1H-pyrrol-3-yl]methanone |
170939-29-4 | >90% | 1mg |
£28.00 | 2025-02-08 | |
| Key Organics Ltd | 2L-566S-5MG |
(4-chlorophenyl)[4-(2,4-dichlorophenyl)-1H-pyrrol-3-yl]methanone |
170939-29-4 | >90% | 5mg |
£35.00 | 2025-02-08 | |
| Key Organics Ltd | 2L-566S-10MG |
(4-chlorophenyl)[4-(2,4-dichlorophenyl)-1H-pyrrol-3-yl]methanone |
170939-29-4 | >90% | 10mg |
£48.00 | 2025-02-08 | |
| Key Organics Ltd | 2L-566S-0.5G |
(4-chlorophenyl)[4-(2,4-dichlorophenyl)-1H-pyrrol-3-yl]methanone |
170939-29-4 | >90% | 0.5g |
£385.00 | 2025-02-08 | |
| Key Organics Ltd | 2L-566S-1G |
(4-chlorophenyl)[4-(2,4-dichlorophenyl)-1H-pyrrol-3-yl]methanone |
170939-29-4 | >90% | 1g |
£770.00 | 2025-02-08 | |
| Key Organics Ltd | 2L-566S-5G |
(4-chlorophenyl)[4-(2,4-dichlorophenyl)-1H-pyrrol-3-yl]methanone |
170939-29-4 | >90% | 5g |
£3080.00 | 2025-02-08 | |
| Key Organics Ltd | 2L-566S-10G |
(4-chlorophenyl)[4-(2,4-dichlorophenyl)-1H-pyrrol-3-yl]methanone |
170939-29-4 | >90% | 10g |
£5775.00 | 2025-02-08 | |
| A2B Chem LLC | AI71885-1mg |
3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole |
170939-29-4 | >90% | 1mg |
$189.00 | 2024-04-20 | |
| A2B Chem LLC | AI71885-5mg |
3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole |
170939-29-4 | >90% | 5mg |
$200.00 | 2024-04-20 | |
| A2B Chem LLC | AI71885-10mg |
3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole |
170939-29-4 | >90% | 10mg |
$220.00 | 2024-04-20 |
3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole
Introduction to 3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole (CAS No. 170939-29-4) and Its Emerging Applications in Chemical Biology
The compound 3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole, identified by the CAS number 170939-29-4, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyrrole core substituted with chlorobenzoyl and dichlorophenyl groups, has garnered attention due to its unique structural properties and promising biological activities. The presence of multiple chlorine atoms enhances its electronic characteristics, making it a valuable scaffold for designing novel bioactive molecules.
In recent years, the development of small-molecule inhibitors targeting specific biological pathways has been a cornerstone of drug discovery. The structural motif of 3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole aligns well with this trend, as it combines the rigidity of the pyrrole ring with the lipophilicity imparted by the aromatic substituents. This combination is particularly advantageous for interactions with biological targets such as enzymes and receptors. The 4-chlorobenzoyl and 2,4-dichlorophenyl groups not only contribute to the molecule's solubility but also modulate its binding affinity through halogen bonding interactions.
One of the most compelling aspects of this compound is its potential in oncology research. Studies have demonstrated that pyrrole derivatives exhibit inhibitory effects on various kinases and other enzymes involved in cancer progression. The electron-withdrawing nature of the chlorinated aromatic rings enhances the compound's ability to interact with hydrophobic pockets in protein targets, thereby increasing its potency. Furthermore, computational modeling has shown that 3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole can adopt multiple conformations that optimize binding to biological macromolecules.
Recent experimental investigations have highlighted its role in modulating immune responses. The compound has been found to influence the activity of transcription factors and signaling pathways associated with inflammation and immune cell differentiation. These findings are particularly relevant in the context of autoimmune diseases and chronic inflammatory conditions, where targeted immunomodulation is crucial. The dual functionality of 3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole allows it to engage with multiple cellular processes simultaneously, offering a multifaceted approach to therapeutic intervention.
The synthesis of this compound involves a series of well-established organic reactions, including condensation and chlorination steps. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. The use of palladium-catalyzed cross-coupling reactions has further streamlined the process, enabling efficient introduction of the desired substituents at specific positions on the pyrrole core.
In addition to its pharmaceutical applications, 3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for developing new coordination polymers and supramolecular architectures. These materials could find applications in catalysis, sensing, and even as components in electronic devices. The versatility of this compound underscores its importance as a building block for innovative chemical research.
The regulatory landscape for novel compounds like 3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole is continually evolving to balance innovation with safety. Researchers must navigate stringent guidelines regarding toxicity testing and environmental impact assessments before moving from laboratory-scale synthesis to larger-scale production. However, the growing body of evidence supporting the safety and efficacy of halogenated heterocycles provides a solid foundation for future development efforts.
Future directions in research may focus on exploring analogs of this compound that exhibit enhanced selectivity or reduced toxicity. By modifying substituent patterns or introducing additional functional groups, scientists can fine-tune the properties of these molecules to meet specific therapeutic needs. Collaborative efforts between academia and industry will be essential in translating these findings into tangible medical breakthroughs.
In conclusion, 3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole (CAS No. 170939-29-4) represents a versatile and promising compound with applications spanning chemical biology and materials science. Its unique structural features and biological activities make it an invaluable tool for researchers seeking to develop new therapeutic agents or advanced materials. As our understanding of its properties continues to grow, so too will its potential contributions to science and medicine.
170939-29-4 (3-(4-chlorobenzoyl)-4-(2,4-dichlorophenyl)-1H-pyrrole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)